Cellobiotol

Specification

• CAS No.: 535-94-4
• Molecular Formula: C12H24O11
• Molecular Weight: 344.31 g/mol
• IUPAC Name: (2S,3R,4R,5R)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,5,6-pentol
• Standard InChI: InChI=1S/C12H24O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h4-21H,1-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1
• Standard InChI Key: VQHSOMBJVWLPSR-WELRSGGNSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(CO)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(CO)O)O)O)O)O)O

Introduction

Chemical Structure and Properties

Cellobiotol is a disaccharide sugar alcohol derived from cellulose with a β-1,4-glycosidic bond connecting two glucose units. The compound represents an important carbohydrate derivative that demonstrates various interesting chemical properties and biological activities. Its structure features multiple hydroxyl groups, making it highly soluble in water and capable of forming hydrogen bonds with various molecules.

The compound is primarily characterized by its reduction of the aldehyde group of glucose into a hydroxyl group, which distinguishes it from its parent compounds. This structural modification affects its sweetness profile, reactivity, and metabolic processing in biological systems. Unlike many other sugar compounds, cellobiotol demonstrates greater stability under various pH conditions due to the absence of the reactive aldehyde group.

Physical and Chemical Characteristics

Cellobiotol exhibits characteristic physical properties that make it valuable for various applications. It exists as a white crystalline solid at room temperature with high solubility in water, which facilitates its use in aqueous solutions for biological and chemical applications. The compound has a slightly sweet taste, though less intense than common table sugar, making it potentially useful as a low-calorie sweetener.

From a chemical perspective, cellobiotol contains multiple hydroxyl groups that can participate in various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions form the basis for its metabolic processing in biological systems and its utility in chemical synthesis applications.

Synthesis and Production

The synthesis of cellobiotol typically involves the reduction of glucose through catalytic hydrogenation processes. This reaction pathway converts the aldehyde group of glucose into a hydroxyl group, resulting in the formation of cellobiotol. Industrial production methods often utilize enzymatic hydrolysis of cellulose to produce glucose intermediates, followed by catalytic hydrogenation steps.

The optimization of these synthesis pathways represents an ongoing area of research, with efforts focused on improving yields, purity, and production efficiency. Advanced catalytic systems and purification techniques continue to evolve, allowing for more cost-effective production methods that may expand the practical applications of cellobiotol in various industries.

Biological Activity

Cellobiotol demonstrates several notable biological activities that have attracted scientific interest, particularly in relation to gut health and metabolic processes. As a carbohydrate derivative, it interacts with various biological systems in ways that may offer therapeutic potential and nutritional benefits.

Effects on Gut Microbiota

The fermentation of cellobiotol by gut bacteria typically leads to increased production of short-chain fatty acids (SCFAs), which play crucial roles in maintaining intestinal barrier function and regulating local immune responses. These metabolic byproducts may contribute to the compound's beneficial effects on gut health.

Metabolic Effects

Studies examining the metabolic impact of cellobiotol have indicated potential benefits related to lipid metabolism and glucose homeostasis. Animal model research has shown that cellobiotol supplementation may influence metabolic pathways in ways that could help manage obesity-related disorders.

Specific metabolic effects observed in research include:

• Decreased liver triglyceride levels

• Improved insulin sensitivity

• Enhanced lipid oxidation processes

These metabolic effects suggest potential applications for cellobiotol in nutritional and therapeutic contexts, particularly for conditions involving metabolic dysregulation.

Research Case Studies

Scientific investigations into cellobiotol have produced several notable case studies demonstrating its biological effects. In one study involving animal models on high-fat diets, cellobiotol supplementation was associated with significant improvements in metabolic parameters.

The study reported a reduction in body weight by approximately 10% and a decrease in liver triglycerides by about 25% after 8 weeks of supplementation. Additional metabolic parameters showed similarly positive trends, as outlined in the following table:

Parameter	Control Group (mean ± SD)	Cellobiotol Group (mean ± SD)	P-value
Body Weight (g)	30 ± 2	27 ± 3	<0.01
Liver Triglycerides (mg/g)	15 ± 1	11 ± 1	<0.05
Insulin Sensitivity (HOMA-IR)	4.5 ± 0.5	3.0 ± 0.4	<0.01

These findings suggest that cellobiotol may help mitigate the adverse effects of high-fat diets by improving key metabolic parameters related to weight management and metabolic health.

Mechanism of Action

Interaction with Cellulolytic Enzymes

Cellobiotol primarily interacts with cellulolytic enzymes involved in the degradation of cellulose. These enzymes form complexes that collaboratively depolymerize cellulose into soluble products such as cellobiose and glucose. The structural similarity between cellobiotol and natural substrates of these enzymes allows it to engage with their substrate binding domains.

This interaction with cellulolytic enzymes has been observed to enhance enzymatic activity in some contexts, potentially leading to more efficient release of cellobiose and glucose from cellulose sources. This mechanism may contribute to cellobiotol's effects on carbohydrate metabolism and digestion.

Prebiotic Mechanisms

The prebiotic activity of cellobiotol appears to function through selective stimulation of beneficial bacterial populations in the gut microbiome. By serving as a fermentable substrate for specific bacterial species, cellobiotol can alter the composition of the gut microbiota in potentially beneficial ways.

Studies have documented changes in gut microbiota composition following cellobiotol administration, with notable increases in Bacteroidetes and Actinobacteria populations, as shown in the following table:

Microbial Group	Control Group (%)	Cellobiotol Group (%)	Percentage Change (%)
Bacteroidetes	30	45	+50
Firmicutes	60	40	-33
Actinobacteria	10	15	+50

These changes in microbial composition may contribute to the metabolic benefits observed with cellobiotol supplementation, as the altered microbiome produces different metabolites and interacts differently with host systems.

Metabolic Regulation

Cellobiotol appears to influence key metabolic pathways, particularly those related to lipid metabolism and glucose homeostasis. Research suggests that it may:

• Enhance SCFA production through bacterial fermentation, which can regulate appetite and energy metabolism

• Modulate lipid metabolism by affecting enzymes involved in fatty acid oxidation and lipogenesis

• Influence glucose metabolism and insulin sensitivity through multiple pathways

These metabolic regulatory effects likely contribute to the improvements in body weight, liver triglycerides, and insulin sensitivity observed in research studies.

Comparison with Similar Compounds

To better understand cellobiotol's unique properties and potential applications, it is helpful to compare it with structurally related compounds. Several other sugar alcohols share similarities with cellobiotol but demonstrate distinct differences in structure, properties, and biological activities.

Structural Comparisons

These structural differences translate into varied biological effects, physicochemical properties, and applications across scientific and industrial contexts.

Functional Comparisons

From a functional perspective, cellobiotol demonstrates several distinctive characteristics compared to similar compounds:

• Prebiotic activity: While many sugar alcohols demonstrate some degree of prebiotic activity, research suggests that cellobiotol may have particularly selective effects on beneficial gut bacteria populations.

• Metabolic effects: The specific pattern of metabolic effects observed with cellobiotol supplementation, particularly regarding liver triglycerides and insulin sensitivity, appears somewhat distinct from effects seen with other sugar alcohols.

• Enzymatic interactions: Cellobiotol's specific interactions with cellulolytic enzymes differ from those of other sugar alcohols due to its unique structural features.

These functional distinctions highlight cellobiotol's potential unique value in various research and applied contexts, warranting further investigation of its specific properties and applications.

Research Applications

Cellobiotol has found applications across various scientific disciplines, with ongoing research continuing to expand understanding of its potential uses. Current research applications span several domains, from basic chemical research to potential therapeutic applications.

Chemical Research Applications

In chemical research, cellobiotol serves several important functions:

• As a starting material for the synthesis of various glucoside derivatives

• As a standard compound in carbohydrate analysis methodologies

• As a model compound for studying carbohydrate chemistry and reactions

These applications leverage cellobiotol's unique structural features and reactivity patterns to advance understanding of carbohydrate chemistry and develop new synthetic methodologies.

Biological Research Applications

Biological research utilizing cellobiotol focuses on several key areas:

• Studies of carbohydrate metabolism and enzymatic activity

• Investigations of prebiotic effects on gut microbiota composition and function

• Research on metabolic regulation and potential applications in metabolic disorders

These biological research applications continue to expand understanding of how cellobiotol interacts with living systems and its potential for therapeutic or nutritional applications.